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Compound of Interest

Compound Name: 3-(P-tolyl)picolinamide
CAS No.: 1355248-09-7
Cat. No.: B568074

Get Quote

\ J

Technical Monograph: 3-(4-Methylphenyl)pyridine-2-carboxamide

Abstract

This technical guide provides a comprehensive structural, synthetic, and functional analysis of
3-(p-tolyl)picolinamide. While often colloquially abbreviated in industrial catalogs, the precise
IUPAC designation 3-(4-methylphenyl)pyridine-2-carboxamide reveals its identity as a biaryl
picolinamide derivative. This scaffold is a critical intermediate in the synthesis of next-
generation agrochemicals (specifically picolinamide fungicides) and type-Il kinase inhibitors.
This document outlines the definitive nomenclature, a self-validating Suzuki-Miyaura synthetic
protocol, and the pharmacophoric utility of the 3-arylpyridine core.

Part 1: Nomenclature & Structural Identity

Precision in nomenclature is required to distinguish this biaryl molecule (C-C coupled) from its
amide-substituted isomer (N-tolyl).
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Descriptor Value / Designation

Preferred IUPAC Name 3-(4-methylphenyl)pyridine-2-carboxamide
Common Name 3-(p-tolyl)picolinamide

CAS Registry Number 1355248-09-7

Molecular Formula C13H12N20

Molecular Weight 212.25 g/mol

SMILES CC1=CC=C(C2=CC=CN=C2C(N)=0)C=C1
Core Scaffold 3-Arylpyridine (Biaryl system)

Structural Causality: The "3-" locant indicates the p-tolyl moiety is attached directly to the
pyridine ring at the meta-position relative to the nitrogen, adjacent to the carboxamide. This
creates a twisted biaryl axis due to steric repulsion between the amide carbonyl and the phenyl
ring, often resulting in atropisomerism which influences binding kinetics in protein pockets.

Part 2: Synthetic Methodology (Suzuki-Miyaura
Coupling)

The most robust route to 3-(p-tolyl)picolinamide is the palladium-catalyzed cross-coupling of
3-bromopicolinamide with 4-methylphenylboronic acid. This route preserves the sensitive
primary amide which might otherwise hydrolyze under harsh lithiation conditions.

Reaction Mechanism & Pathway

The synthesis follows the catalytic cycle: Oxidative Addition of the aryl halide to Pd(0),
Transmetallation with the activated boronate, and Reductive Elimination to release the biaryl
product.[1]
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Figure 1: Catalytic cycle for the synthesis of 3-(p-tolyl)picolinamide via Suzuki-Miyaura
coupling.

Validated Experimental Protocol

Reagents:
» 3-Bromopicolinamide (1.0 eq)
e 4-Methylphenylboronic acid (1.2 eq)

o Pd(dppf)Cl2-CH2Clz (0.05 eq) — Chosen for stability against air/moisture compared to
Pd(PPhs)a.

e K2COs (2.0 eq)
e Solvent: 1,4-Dioxane / Water (4:1 ratio)
Step-by-Step Procedure:

 Inert Setup: Charge a microwave vial or round-bottom flask with 3-bromopicolinamide (201
mg, 1.0 mmol), 4-methylphenylboronic acid (163 mg, 1.2 mmol), and K2COs (276 mg, 2.0
mmol).
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» Degassing (Critical): Add 1,4-Dioxane (4 mL) and Water (1 mL). Sparge the solution with
Argon or Nitrogen gas for 10 minutes. Why? Dissolved oxygen causes homocoupling of the
boronic acid and deactivates the Pd(0) species.

o Catalyst Addition: Add Pd(dppf)Clz (41 mg, 0.05 mmol) quickly and seal the vessel under
inert atmosphere.

e Reaction: Heat to 90°C for 4—6 hours.

o Validation Check: Monitor via TLC (50% EtOAc/Hexane). The starting bromide (Rf ~0.4)
should disappear; the product will appear as a UV-active spot (Rf ~0.3).

o Workup:
o Cool to room temperature.[2][3]
o Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) followed by brine.
o Dry organic layer over Na2SOa4 and concentrate in vacuo.

 Purification: Flash column chromatography (SiO2z), eluting with a gradient of 0-60% EtOAc in
Hexanes.

Part 3: Physicochemical & Analytical
Characterization

To ensure scientific integrity, the isolated compound must meet specific analytical criteria.

Analytical Data Expectations
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Technique Diagnostic Signal Structural Confirmation

1H NMR (400 MHz, DMSO-de) 0 2.35 (s, 3H) Confirm p-methyl group (tolyl).

Pyridine H-6 (alpha to
5 8.60 (dd, 1H) nitrogen)

Primary amide protons (—
0 7.60 & 8.00 (bs, 2H)

CONH_2).
LC-MS (ESlI+) m/z 213.1 [M+H]* Matches Formula C13H12N20.
IR Spectroscopy 1670-1690 cm—1 Amide | band (C=0 stretch).

Solubility & Lipophilicity

e LogP: ~2.15. This indicates moderate lipophilicity, suitable for cell membrane penetration but
requiring polar organic solvents (DMSO, MeOH) for stock solutions.

 Solubility: Poor in water; high in DMSO and DMF.

Part 4: Pharmacophore & Applications

The 3-arylpicolinamide motif is not merely a building block; it is a privileged pharmacophore in
both agrochemistry and oncology.

Agrochemicals (Fungicides)

This molecule is a direct analog of the picolinamide fungicide class (e.g., Fenpicoxamid). The
3-position substitution is critical for locking the conformation of the pyridine ring to fit into the
Q_i site of the cytochrome bcl complex in fungal mitochondria.

e Mechanism:[1][2][4][5][6] Inhibition of fungal respiration.

Medicinal Chemistry (Kinase Inhibition)

In drug discovery, the 3-(p-tolyl)picolinamide scaffold serves as a precursor to fused tricyclic
systems like azaphenanthridinones via intramolecular oxidative cyclization (e.g., using PIFA).
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Workflow: Picolinamide — Hofmann Rearrangement or Oxidative Cyclization - PARP
inhibitors or Kinase Inhibitors.
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Figure 2: Divergent utility of the 3-(p-tolyl)picolinamide scaffold in industry.
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+ Biological Activity (Analogous Structures): National Institutes of Health (PubChem).
Picolinamide Compound Summary. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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